N-[(furan-3-yl)methyl]-2-methyl-N-[(thiophen-2-yl)methyl]benzamide

• IUPAC Name: N-(furan-3-ylmethyl)-2-methyl-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H17NO2S/c1-14-5-2-3-7-17(14)18(20)19(11-15-8-9-21-13-15)12-16-6-4-10-22-16/h2-10,13H,11-12H2,1H3
• InChI Key: AWEQNGCGBDEQPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(CC2=COC=C2)CC3=CC=CS3
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

This compound is a benzamide derivative with furan and thiophene rings attached to the nitrogen atom of the amide group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar heterocyclic compound where the oxygen atom in furan is replaced by a sulfur atom.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzamide derivatives are often synthesized via the reaction of an acid chloride with an amine. The furan and thiophene rings could potentially be introduced via a palladium-catalyzed cross-coupling reaction.

Molecular Structure Analysis

The compound contains an amide functional group, which is a carbonyl (a carbon double-bonded to an oxygen) adjacent to a nitrogen. It also contains a furan ring and a thiophene ring, both of which are aromatic and contribute to the compound’s stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. As an aromatic compound with polar functional groups, we can predict that this compound would likely have a relatively high boiling point and may be soluble in some polar solvents.

Mechanism of Action

Target of Action

Thiophene derivatives, a key component of the compound, have been reported to possess a wide range of therapeutic properties . They are known to interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Based on the therapeutic properties of thiophene derivatives, it can be inferred that the compound may interact with its targets to modulate their activity, leading to the observed therapeutic effects .

Biochemical Pathways

Given the wide range of therapeutic properties associated with thiophene derivatives, it is likely that the compound affects multiple biochemical pathways .

Result of Action

Based on the therapeutic properties of thiophene derivatives, it can be inferred that the compound may have a range of effects at the molecular and cellular level .

Future Directions

The future directions for this compound would depend on its intended use. If it shows promise in biological applications, further studies could be conducted to optimize its activity and reduce any potential side effects.